Cas no 905761-24-2 (3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea)

• Product Name: 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea
• CAS No: 905761-24-2
• MF: C₁₈H₁₈FN₃O
• MW: 311.353427410126
• CID: 5494656
• PubChem ID: 18575267
• Update Time: 2025-07-16

3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• STL270821
• 905761-24-2
• F2593-0813
• 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea
• 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-fluorophenyl)-3-(4-methylphenyl)urea
• 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-fluorophenyl)-3-(p-tolyl)urea
• AKOS016393039

• Inchi： 1S/C18H18FN3O/c1-13-4-8-15(9-5-13)21-18(23)22(17-3-2-12-20-17)16-10-6-14(19)7-11-16/h4-11H,2-3,12H2,1H3,(H,21,23)
• InChI Key： DZLZFNHMJHGLNN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C(NC1C=CC(C)=CC=1)=O)C1CCCN=1

Computed Properties

• Exact Mass: 311.14339037g/mol
• Monoisotopic Mass: 311.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea

Introduction to 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea (CAS No. 905761-24-2)

3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea, identified by its CAS number 905761-24-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a pyrrolidine ring, a fluorophenyl moiety, and a methylphenyl group, contributes to its unique chemical properties and reactivity.

The pyrrolidine ring in this compound is a key structural feature that influences its biological activity. Pyrrolidine derivatives are well-known for their role in various pharmacological applications, often serving as scaffolds for bioactive molecules. The fluorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the methylphenyl group adds further complexity, potentially enhancing binding affinity or selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea with greater precision. These studies suggest that the compound may exhibit promising activities in several therapeutic areas. For instance, preliminary computational analyses indicate that it could interact with enzymes or receptors involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory agents.

In the realm of drug discovery, the synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the target molecule efficiently. These advancements not only facilitate the production of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea but also enhance the scalability of its production for further research and development.

The biological evaluation of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea has revealed intriguing results. In vitro assays have shown that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further medicinal chemistry optimization. Furthermore, studies using cell-based models indicate that it may possess properties suitable for developing treatments against neurological disorders. These findings underscore the importance of exploring structurally diverse compounds like this one in the quest for new therapeutic interventions.

One of the most exciting aspects of working with 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea is its versatility as a chemical probe. By modifying its structure or substituents, researchers can generate libraries of analogs to investigate structure-activity relationships (SAR). This approach allows for the systematic optimization of biological activity and pharmacokinetic properties. The use of high-throughput screening (HTS) technologies further accelerates this process by enabling rapid testing of large compound collections.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea. Predictive models can identify promising derivatives based on known biological targets or desired pharmacological profiles. This data-driven approach complements traditional experimental methods and enhances the efficiency of hit identification and lead optimization.

Future research directions for 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea include exploring its mechanism of action in more detail. Understanding how this compound interacts with biological targets at the molecular level can provide insights into its therapeutic potential and help guide further development efforts. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties before considering human trials.

The development of novel pharmaceuticals is a complex and multidisciplinary endeavor that relies on collaboration across various scientific disciplines. The study of compounds like 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)urea exemplifies this collaborative spirit. Chemists design and synthesize new molecules, biologists evaluate their biological activity, and computational scientists model their interactions with biological systems. This integrated approach is essential for advancing drug discovery and bringing new treatments to patients in need.

In conclusion, 905761-24-2 represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, 905761242 will undoubtedly play an important role in shaping the future of pharmaceutical chemistry.